Cas no 1806554-37-9 (2-Bromo-1-(2-(difluoromethoxy)-6-ethylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(difluoromethoxy)-6-ethylphenyl)propan-1-one
• CAS No: 1806554-37-9
• MF: C₁₂H₁₃BrF₂O₂
• MW: 307.131230115891
• CID: 4975999
• Update Time: 2025-05-19

2-Bromo-1-(2-(difluoromethoxy)-6-ethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(difluoromethoxy)-6-ethylphenyl)propan-1-one

• Inchi： 1S/C12H13BrF2O2/c1-3-8-5-4-6-9(17-12(14)15)10(8)11(16)7(2)13/h4-7,12H,3H2,1-2H3
• InChI Key： MZNLTCGVQGMQRC-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1CC)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(2-(difluoromethoxy)-6-ethylphenyl)propan-1-one

Recent Advances in the Study of 2-Bromo-1-(2-(difluoromethoxy)-6-ethylphenyl)propan-1-one (CAS: 1806554-37-9)

The compound 2-Bromo-1-(2-(difluoromethoxy)-6-ethylphenyl)propan-1-one (CAS: 1806554-37-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluoromethoxy and ethylphenyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of 2-Bromo-1-(2-(difluoromethoxy)-6-ethylphenyl)propan-1-one via a multi-step process involving bromination and difluoromethylation. The researchers highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. The study also explored its reactivity as an intermediate in the synthesis of more complex bioactive molecules.

In another groundbreaking study, researchers investigated the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that 2-Bromo-1-(2-(difluoromethoxy)-6-ethylphenyl)propan-1-one exhibited moderate inhibitory activity against COX-2, suggesting its possible application in the development of novel anti-inflammatory agents. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Further research has explored the structural-activity relationship (SAR) of derivatives of 2-Bromo-1-(2-(difluoromethoxy)-6-ethylphenyl)propan-1-one. A 2024 study in European Journal of Medicinal Chemistry reported that modifications to the ethylphenyl moiety significantly enhanced the compound's binding affinity to target proteins, opening new avenues for the design of more potent therapeutics. The study emphasized the importance of the difluoromethoxy group in maintaining the compound's metabolic stability and membrane permeability.

Recent advancements in computational chemistry have also contributed to the understanding of this compound. Molecular docking simulations have revealed potential binding modes of 2-Bromo-1-(2-(difluoromethoxy)-6-ethylphenyl)propan-1-one with various biological targets, providing insights into its mechanism of action. These findings, combined with experimental data, underscore the compound's versatility and potential in drug discovery.

In conclusion, 2-Bromo-1-(2-(difluoromethoxy)-6-ethylphenyl)propan-1-one (CAS: 1806554-37-9) represents a promising scaffold in medicinal chemistry. Its unique chemical properties, combined with its demonstrated biological activity, make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic potential in disease models.